Cas no 1158770-65-0 ((2-furylmethyl)(2-pyridinylmethyl)amine oxalate)

• Product Name: (2-furylmethyl)(2-pyridinylmethyl)amine oxalate
• CAS No: 1158770-65-0
• MF: C₁₃H₁₄N₂O₅
• MW: 278.260663509369
• MDL: MFCD05656927
• CID: 4574086
• Update Time: 2025-10-30

(2-furylmethyl)(2-pyridinylmethyl)amine oxalate Chemical and Physical Properties

Names and Identifiers

• (2-furylmethyl)(2-pyridinylmethyl)amine oxalate

• MDL： MFCD05656927
• Inchi： 1S/C11H12N2O.C2H2O4/c1-2-6-13-10(4-1)8-12-9-11-5-3-7-14-11;3-1(4)2(5)6/h1-7,12H,8-9H2;(H,3,4)(H,5,6)
• InChI Key： WNBBDJVJTLFBBN-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)CC1=NC=CC=C1.C(O)(=O)C(O)=O

(2-furylmethyl)(2-pyridinylmethyl)amine oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-furylmethyl)(2-pyridinylmethyl)amine oxalate

Introduction to (2-furylmethyl)(2-pyridinylmethyl)amine Oxalate (CAS No. 1158770-65-0)

(2-furylmethyl)(2-pyridinylmethyl)amine oxalate, identified by the Chemical Abstracts Service Number (CAS No.) 1158770-65-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural framework composed of furyl and pyridinyl methyl groups linked through an amine functional group, exhibits promising properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and drug development.

The molecular structure of (2-furylmethyl)(2-pyridinylmethyl)amine oxalate encompasses two key aromatic rings—the furyl ring and the pyridinyl ring—connected by an amine moiety. This configuration not only contributes to its distinct chemical identity but also imparts unique electronic and steric properties that are highly relevant for its potential use in synthetic chemistry and as a building block for more complex molecules. The oxalate moiety further enhances the compound's versatility, allowing it to participate in various chemical reactions and interactions.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with such intricate structures. The combination of furyl and pyridinyl groups has been associated with various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. This has prompted researchers to investigate (2-furylmethyl)(2-pyridinylmethyl)amine oxalate as a potential lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its role in medicinal chemistry as a scaffold for drug design. The presence of both furyl and pyridinyl moieties provides multiple sites for functionalization, enabling chemists to modify its structure to optimize its biological activity. This flexibility has made it a valuable tool in the quest to discover new drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the significance of (2-furylmethyl)(2-pyridinylmethyl)amine oxalate in the development of small-molecule inhibitors. These inhibitors are crucial in targeting specific biological pathways that are dysregulated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound's ability to interact with biological targets at the molecular level makes it an attractive candidate for further investigation.

The synthesis of (2-furylmethyl)(2-pyridinylmethyl)amine oxalate presents both challenges and opportunities. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for large-scale applications in research and industry.

In addition to its pharmaceutical applications, (2-furylmethyl)(2-pyridinylmethyl)amine oxalate has shown promise in material science. Its unique structural features make it suitable for use as a ligand in coordination chemistry, where it can help stabilize metal complexes with specific properties. These metal complexes have potential applications in catalysis, sensors, and other advanced materials.

The chemical properties of this compound also make it useful in analytical chemistry. Its reactivity with various reagents allows for its use as an intermediate in the synthesis of more complex molecules, which can be further analyzed using spectroscopic techniques. This has opened up new avenues for research in areas such as organic synthesis and chemical biology.

The safety profile of (2-furylmethyl)(2-pyridinylmethyl)amine oxalate is another critical consideration. While extensive toxicological studies are still ongoing, preliminary data suggest that it exhibits low toxicity at typical concentrations used in research settings. However, further investigations are necessary to fully understand its safety profile and potential long-term effects.

The regulatory landscape surrounding this compound is also evolving. As interest in its applications grows, regulatory bodies are likely to develop guidelines specific to its use in pharmaceuticals and other industries. Compliance with these regulations will be essential for ensuring safe and effective utilization.

In conclusion, (2-furylmethyl)(2-pyridinylmethyl)amine oxalate (CAS No. 1158770-65-0) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features, combined with its promising biological activities, make it a valuable asset in drug discovery and material science. As research continues to uncover new applications for this compound, its importance is likely to grow even further.